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Compound of Interest

Compound Name: Ethyl alcohol-d6

Cat. No.: B042895 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Ethyl alcohol-d6, including detailed operational and disposal plans. Adherence to

these procedures is critical to minimize risks and ensure a safe working environment.

Ethyl alcohol-d6 (CAS No. 1516-08-1), also known as deuterated ethanol, is a flammable

liquid and causes serious eye irritation.[1][2] It is crucial to handle this chemical in a well-

ventilated area, away from heat, sparks, open flames, and other ignition sources.[1][2][3]

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against exposure. The following table summarizes the recommended PPE for handling Ethyl
alcohol-d6.
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors that can cause serious

eye damage.[2][4]

Skin Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

rubber), a lab coat, and

closed-toe shoes.

Prevents skin contact which

may cause irritation.[4][5]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

NIOSH-approved respirator

with organic vapor cartridges

may be necessary for large

quantities or in case of spills

with inadequate ventilation.[4]

[6]

Minimizes inhalation of vapors.

Glove Selection and Performance
Choosing the correct type of chemical-resistant glove is critical for preventing skin exposure.

The breakthrough time, which is the time it takes for a chemical to permeate the glove material,

is a key factor in glove selection. Below is a summary of glove material resistance to ethanol. It

is important to note that glove thickness and manufacturing differences can significantly affect

performance.[7][8] Always consult the manufacturer's specific chemical resistance data.
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Glove Material Rating for Ethanol

Reported

Breakthrough Time

(Minutes)

Notes

Nitrile Excellent/Good

> 15 (for 5-mil

thickness, splash

protection)[9] to

296[10]

Performance can vary

significantly between

manufacturers.[7][8]

Movement can reduce

breakthrough time.[11]

[12]

Neoprene Excellent > 480

Offers good

resistance for

extended contact.

Butyl Rubber Excellent > 480
Recommended for

prolonged exposure.

Natural Rubber

(Latex)
Fair/Good

Variable, can be poor

for some alcohols.[3]

Not generally

recommended for

prolonged contact with

ethanol.

Polyvinyl Chloride

(PVC)
Good Variable

Suitable for some

applications, but nitrile

or neoprene are often

preferred.[3]

Operational Plan: Routine Handling of Ethyl
Alcohol-d6
A systematic approach to handling Ethyl alcohol-d6 is crucial for safety.

1. Preparation:

Ensure a chemical fume hood is operational and the work area is clear of ignition sources.[2]

[7]

Verify that an emergency eyewash station and safety shower are accessible.[13]
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Assemble all necessary materials, including Ethyl alcohol-d6, reaction vessels, and waste

containers, inside the fume hood.

Confirm that all containers are properly labeled.[5]

2. Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.

Don chemical safety goggles.

Wash and dry hands thoroughly.

Select the appropriate chemical-resistant gloves and inspect them for any signs of damage

or degradation.

Put on gloves, ensuring they overlap the cuffs of the lab coat.

3. Handling:

Conduct all manipulations of Ethyl alcohol-d6 inside the chemical fume hood to minimize

vapor inhalation.[5]

Use grounding and bonding for containers when transferring liquids to prevent static

discharge.[14][15]

Use only non-sparking tools.[1][3]

Keep containers of Ethyl alcohol-d6 closed when not in use.[14]

In case of accidental skin contact, immediately rinse the affected area with water.[1] If on

skin or hair, take off all contaminated clothing and rinse skin with water/shower.[1][3]

If eye contact occurs, flush with copious amounts of water for at least 15 minutes and seek

medical attention.[2]

4. Doffing PPE:
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Remove gloves first by peeling them off from the cuff, turning them inside out without

touching the outer surface.

Dispose of gloves in the designated hazardous waste container.

Remove the lab coat, folding the contaminated side inward.

Remove safety goggles.

Wash hands thoroughly with soap and water.

Disposal Plan for Ethyl Alcohol-d6 and
Contaminated Materials
Proper disposal of Ethyl alcohol-d6 and any contaminated materials is a critical aspect of

laboratory safety and environmental responsibility. Ethyl alcohol-d6 is classified as a

flammable liquid and must be disposed of as hazardous waste.[5]

1. Waste Collection:

Collect waste Ethyl alcohol-d6 and any solutions containing it in a dedicated, clearly

labeled, and leak-proof hazardous waste container.[5]

The container must be compatible with ethanol.

Solid waste, such as contaminated gloves, absorbent materials, and pipette tips, should be

collected in a separate, clearly labeled hazardous waste bag or container.

2. Labeling:

Label all waste containers with "Hazardous Waste," the full chemical name "Ethyl alcohol-
d6," and the associated hazards (Flammable Liquid).[5]

3. Storage:

Store hazardous waste containers in a designated, well-ventilated, and cool secondary

containment area away from ignition sources.[5][14]
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Do not overfill waste containers.

4. Disposal:

Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) department or a licensed professional waste disposal service.[5]

Under no circumstances should Ethyl alcohol-d6 be disposed of down the drain.[5]

Visual Safety Protocols
To further aid in understanding the safety procedures, the following diagrams illustrate key

decision-making workflows.
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PPE Selection for Handling Ethyl alcohol-d6

PPE Selection for Handling Ethyl alcohol-d6

Start: Assess Task

What is the task involving Ethyl alcohol-d6?

Routine Handling
(Small Quantities)

Routine Use

Spill or Emergency
(Large Quantities / Poor Ventilation)

Spill/Emergency

Standard PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

(Nitrile/Neoprene)

Enhanced PPE:
- Chemical Splash Goggles & Face Shield

- Chemical-Resistant Apron/Suit
- Double Gloving

- NIOSH-Approved Respirator

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for Ethyl alcohol-d6.
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Disposal Decision Tree for Ethyl alcohol-d6 Waste

Disposal Decision Tree for Ethyl alcohol-d6 Waste

Generate Waste

What is the type of waste?

Liquid Waste
(Pure or in Solution)

Solid Waste
(Contaminated PPE, paper towels)

Collect in a labeled,
sealed hazardous liquid

waste container.

Collect in a labeled,
sealed hazardous solid

waste container.

Store in designated
hazardous waste area.

Arrange for pickup by
EHS or licensed contractor.

Click to download full resolution via product page

Caption: Disposal decision tree for Ethyl alcohol-d6 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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